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Compound of Interest

Compound Name: HM-1228

Cat. No.: B12386094

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe work environment and

regulatory compliance. This guide provides detailed, step-by-step procedures for the disposal

of IMMUNOL® 1228-2, a synthetic nonionic and inorganic salt mixture.[1]

I. Product Identification and Composition
Product Name: IMMUNOL® 1228-2

Chemical Description: Synthetic nonionic and inorganic salt mixture.[1]

Manufacturer: Harry Miller Corp.[1]

Primary Uses: Additive for non-destructive testing applications such as ultrasonic and

hydrostatic testing, providing rust protection.[2] It is also used for power spray washing,

grinding, and vapor blasting of various metals and ceramics.[3]

The key hazardous components of IMMUNOL® 1228-2 are summarized in the table below.
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Component CAS Number Concentration Key Hazards

Sodium Nitrite 7632-00-0 2-8%

Acute Toxicity (Oral),

Oxidizing Solid, Acute

Aquatic Toxicity

Pyridine-2-thiol-1-

oxide, sodium salt
3811-73-2 <0.1%

Acute Toxicity (Oral,

Dermal, Inhalation),

Skin Irritant, Eye

Irritant, Acute Aquatic

Toxicity

Polyethylene glycol

glycerol ether
9082-00-2 10-20% No Hazard

Water 7732-18-5 80-90% No Hazard

II. Hazard Identification and Safety Ratings
IMMUNOL® 1228-2 is considered to have low-level hazards for direct contact.[1]

HMIS Rating (Scale 0-4): Health = 1, Fire = 0, Physical Hazard = 0

NFPA Rating (Scale 0-4): Health = 1, Fire = 0, Reactivity = 0

The product is a non-flammable aqueous solution.[1] However, it contains sodium nitrite, an

oxidizer. If the water evaporates, the residue may oxidize.[1]

III. Personal Protective Equipment (PPE) and
Handling
Before handling IMMUNOL® 1228-2, ensure the following personal protective equipment is

used to minimize exposure.

Hand Protection: Wear protective gloves, such as rubber or neoprene.[1]

Eye Protection: Wear safety glasses with side shields.[1]

Skin Protection: Wear appropriate clothing to prevent skin contact.[1]
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Always wash hands at the end of a work shift and before eating, smoking, or using the toilet.[1]

If clothing becomes contaminated, remove it promptly.[1]

IV. Spill and Disposal Procedures
Proper containment and disposal are critical to prevent environmental contamination.

Spill Cleanup:

Stop the Leak: If possible, stop the leak without risk.[1]

Containment: Do not touch spilled material.[1] Absorb the spill with an inert material such as

vermiculite or dry sand.[1]

Collection: Place the absorbed material into appropriate containers for disposal.[1]

Decontamination: Flush the spillage area with plenty of water.[1]

Disposal:

Do not release into the environment. Do not dump into sewers, on the ground, or into any

body of water.[1]

Waste Containers: Dispose of the absorbed material and any contaminated items in

accordance with all applicable local, regional, and national regulations.[4] Empty containers

may retain product residues and should be handled appropriately.[4]

Consult Professionals: Only trained personnel should handle the disposal of this material.[1]

The logical workflow for handling a spill of IMMUNOL® 1228-2 is illustrated in the diagram

below.

Spill Occurs Stop Leak (if safe) Contain Spill with Inert Material Collect Absorbed Waste into Containers Decontaminate Area with Water Dispose of Waste per Regulations

Click to download full resolution via product page

Spill Response Workflow for IMMUNOL® 1228-2
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V. First Aid Measures
In case of accidental exposure, follow these first aid procedures.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[1]

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and

water.[1]

Eye Contact: Remove contact lenses if present.[1] Rinse cautiously with water for several

minutes.[1]

The decision-making process for first aid is outlined in the following diagram.

First Aid Decision Tree for IMMUNOL® 1228-2 Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bergeng.com [bergeng.com]

2. bergeng.com [bergeng.com]

3. bergeng.com [bergeng.com]

4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com]

To cite this document: BenchChem. [Proper Disposal Procedures for IMMUNOL® 1228-2].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386094/docs#proper-disposal-procedures-for-
immunol-1228-2]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-S-I12282-Verion%205AL-IMMUNOL-1228-2-Safety-Data-Sheet.pdf
https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-S-I12282-Verion%205AL-IMMUNOL-1228-2-Safety-Data-Sheet.pdf
https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-S-I12282-Verion%205AL-IMMUNOL-1228-2-Safety-Data-Sheet.pdf
https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-S-I12282-Verion%205AL-IMMUNOL-1228-2-Safety-Data-Sheet.pdf
https://www.benchchem.com/product/b12386094?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-S-I12282-Verion%205AL-IMMUNOL-1228-2-Safety-Data-Sheet.pdf
https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-Immunol-1228-2-Brochure.pdf
https://www.bergeng.com/mm5/downloads/harry-miller/Harry-Miller-Immunol-1228-Data-Sheet.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1228_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1228_sds.pdf
https://www.benchchem.com/product/b12386094/docs#proper-disposal-procedures-for-immunol-1228-2
https://www.benchchem.com/product/b12386094/docs#proper-disposal-procedures-for-immunol-1228-2
https://www.benchchem.com/product/b12386094/docs#proper-disposal-procedures-for-immunol-1228-2
https://www.benchchem.com/product/b12386094/docs#proper-disposal-procedures-for-immunol-1228-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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